4-[(E)-(2-chloro-4-hydroxyphenyl)diazenyl]-1-hydroxy-N-(4-methoxyphenyl)naphthalene-2-carboxamide

• Molecular Formula: C24H18ClN3O4
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 4-[(2-chloro-4-hydroxyphenyl)diazenyl]-1-hydroxy-N-(4-methoxyphenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C24H18ClN3O4/c1-32-16-9-6-14(7-10-16)26-24(31)19-13-22(17-4-2-3-5-18(17)23(19)30)28-27-21-11-8-15(29)12-20(21)25/h2-13,29-30H,1H3,(H,26,31)
• InChI Key: WPQKAKZCMWVEHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3C(=C2)N=NC4=C(C=C(C=C4)O)Cl)O

Description

This compound features a naphthalene core substituted with a hydroxy group at position 1, a carboxamide group at position 2 (linked to a 4-methoxyphenyl moiety), and an (E)-configured diazenyl (azo) group at position 4 connected to a 2-chloro-4-hydroxyphenyl ring. The structural complexity imparts unique electronic and steric properties, making it a candidate for applications in dye chemistry, pharmaceuticals, or materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound Name	Key Substituents	Molecular Weight	Key Differences vs. Target Compound	Reference
2-(2,4-Dichlorophenoxy)-N-{4-[(E)-Phenyldiazenyl]Phenyl}Acetamide	Dichlorophenoxy, simple phenyldiazenyl	405.26	Lacks naphthalene core; simpler azo group reduces conjugation and hydrogen-bonding capacity
N-(4-Chloro-2-Methylphenyl)-3-Hydroxy-4-[(2-Methylphenyl)Azo]Naphthalene-2-Carboxamide	2-Methylphenyl azo, 4-chloro-2-methylphenyl amide	429.90	Methyl substituents increase lipophilicity; absence of hydroxy on azo-linked phenyl reduces polarity
4-[(4-Ethylphenyl)Azo]-3-Hydroxy-N-(4-Methoxyphenyl)-2-Naphthalenecarboxamide	4-Ethylphenyl azo, 4-methoxyphenyl amide	425.48	Ethyl group (electron-donating) vs. chloro/hydroxy on azo-linked phenyl alters electronic effects
4-((4-Aminophenyl)Diazenyl)-2-((2-Phenylhydrazono)Methyl)Phenol	Multiple diazenyl/hydrazono groups, aminophenyl	342.37	Additional hydrazono group introduces redox activity; lacks carboxamide functionality

Electronic and Physicochemical Properties

• Azo Group Substituents: The target compound’s 2-chloro-4-hydroxyphenyl azo group provides both electron-withdrawing (Cl) and donating (-OH) effects, enhancing resonance stabilization and intermolecular interactions compared to purely alkyl-substituted analogs (e.g., 4-ethylphenyl in ).
• Hydrogen Bonding: The 1-hydroxy and 4-hydroxyphenyl groups enable robust hydrogen-bonding networks, improving crystallinity and solubility in polar solvents relative to non-hydroxylated analogs (e.g., ).

Q & A

Q. What synthetic methodologies are recommended for the preparation of 4-[(E)-(2-chloro-4-hydroxyphenyl)diazenyl]-1-hydroxy-N-(4-methoxyphenyl)naphthalene-2-carboxamide?

The synthesis typically involves a multi-step process starting with diazo coupling reactions. A common approach includes:

• Step 1 : Preparation of the diazonium salt from 2-chloro-4-hydroxyaniline under acidic conditions (e.g., HCl/NaNO₂ at 0–5°C).
• Step 2 : Coupling the diazonium salt with a naphthalene precursor (e.g., 1-hydroxy-N-(4-methoxyphenyl)naphthalene-2-carboxamide) in a polar solvent (e.g., DMF or ethanol) at controlled pH (6–8) to favor E-configuration azo bond formation .
• Step 3 : Purification via column chromatography or recrystallization to achieve >95% purity. Reaction conditions such as temperature, pH, and solvent polarity must be optimized to minimize side products like Z-isomers or disubstituted derivatives .

Q. How can the structural configuration of this compound be confirmed experimentally?

A combination of spectroscopic and crystallographic techniques is essential:

• X-ray crystallography : Resolve the E-configuration of the azo group and planarity of the naphthalene-carboxamide backbone. Disorder in solvent molecules (e.g., DMF) may require refinement protocols to ensure accuracy .
• FT-IR and Raman spectroscopy : Identify vibrational modes of the azo (-N=N-), hydroxyl (-OH), and carboxamide (-CONH-) groups. For example, the azo stretch typically appears at 1450–1600 cm⁻¹ in FT-IR .
• NMR (¹H/¹³C) : Confirm substituent positions. The methoxyphenyl group’s singlet (~δ 3.8 ppm) and aromatic proton splitting patterns help validate regioselectivity .

Q. What are the critical physical-chemical properties to characterize for this compound?

Key parameters include:

• Solubility : Test in polar (e.g., DMSO, methanol) and nonpolar solvents to guide formulation for biological assays.
• Thermal stability : TGA/DSC analysis to determine decomposition temperatures (>250°C common for azo-naphthalene derivatives) .
• Photostability : UV-Vis spectroscopy under light exposure (e.g., 300–800 nm) to assess azo bond degradation, which impacts dye or drug applications .

Advanced Research Questions

Q. How can computational chemistry aid in predicting the reactivity of the azo group in this compound?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) can:

• Model the electronic structure to predict sites for electrophilic/nucleophilic attack. The azo group’s electron-deficient nature due to conjugation with the chlorophenyl ring increases susceptibility to reduction .
• Simulate UV-Vis spectra to correlate experimental λmax values (e.g., 450–500 nm) with electronic transitions, aiding in dye design .
• Evaluate tautomerism (e.g., keto-enol forms) in the carboxamide moiety, which affects hydrogen-bonding interactions in crystal packing .

Q. What experimental strategies can elucidate the mechanism of antimicrobial activity observed in related azo-naphthalene derivatives?

• Enzyme inhibition assays : Test against bacterial dihydrofolate reductase (DHFR) or fungal cytochrome P450 enzymes. IC₅₀ values can be compared to known inhibitors (e.g., trimethoprim) .
• Membrane permeability studies : Use fluorescent probes (e.g., SYTOX Green) to assess compound penetration in Gram-positive vs. Gram-negative bacteria .
• Resazurin microplate assay : Quantify biofilm inhibition in Staphylococcus aureus or Candida albicans, with dose-response curves (e.g., 10–100 µg/mL) .

Q. How can structural modifications enhance the compound’s bioactivity or photophysical properties?

• Substituent variation : Replace the 4-methoxyphenyl group with electron-withdrawing groups (e.g., -NO₂) to redshift absorption maxima for dye applications .
• Metal complexation : Coordinate with transition metals (e.g., Cu²⁺ or Fe³⁺) to stabilize the azo bond and modify redox properties .
• Hybrid derivatives : Conjugate with quinolone or thiazole moieties to improve antimicrobial potency via dual-target inhibition .

Methodological Notes

• Contradictions in evidence : While highlights industrial dye applications, academic studies (e.g., ) focus on mechanistic and synthetic optimization. Researchers should prioritize peer-reviewed journals over vendor data .
• Safety : Although toxicity data are limited (), handle this compound with PPE (gloves, goggles) due to potential mutagenicity from azo bond reduction .